B-I09

• CAS No.: 1607803-67-7
• Product Name: B-I09
• Molecular Formula: C16H17NO5
• Molecular Weight: 303.314
• IUPAC Name: 7-(1,3-dioxan-2-yl)-8-hydroxy-1,2,3,4-tetrahydrochromeno[3,4-c]pyridin-5-one
• Standard InChI: InChI=1S/C16H17NO5/c18-12-3-2-10-9-4-5-17-8-11(9)15(19)22-14(10)13(12)16-20-6-1-7-21-16/h2-3,16-18H,1,4-8H2
• Standard InChIKey: UYYMWNUDIOPESF-UHFFFAOYSA-N
• SMILES: C1COC(OC1)C2=C(C=CC3=C2OC(=O)C4=C3CCNC4)O
• Appearance: Solid powder
• Description: B-I09 is a novel cell permeable IRE-1 RNase inhibitor, blocking IRE-1/XBP1 pathway.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: B-I09
• Reference: 1: Tang CH, Ranatunga S, Kriss CL, Cubitt CL, Tao J, Pinilla-Ibarz JA, Del Valle JR, Hu CC. Inhibition of ER stress-associated IRE-1/XBP-1 pathway reduces leukemic cell survival. J Clin Invest. 2014 Jun;124(6):2585-98. doi: 10.1172/JCI73448. Epub 2014 May 8. PubMed PMID: 24812669; PubMed Central PMCID: PMC4038575.
• PubChem Compound: 86290458
• Last Modified: Nov 11 2021